3-(Difluoromethyl)-1-((4-fluoro-2-methylphenyl)sulfonyl)azetidine

• CAS: 2310155-00-9
• Molecular Formula: C11H12F3NO2S
• Molecular Weight: 279.28
• SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CC(C2)C(F)F
• InChI: InChI=1S/C11H12F3NO2S/c1-7-4-9(12)2-3-10(7)18(16,17)15-5-8(6-15)11(13)14/h2-4,8,11H,5-6H2,1H3
• InChIKey: HKYRWNHTLMTARM-UHFFFAOYSA-N
• Solubility: not available

Screening cascades often fail due to unwanted conformational flexibility in azetidine sulfonamides. This compound solves that with a precise substitution pattern that enforces a specific steric and electronic environment. For procurement managers and researchers, this ensures reliable, reproducible data. - Dual 19F NMR probes: The unique CHF2 and 4-fluorophenyl combination enables precise metabolic and binding-event monitoring. - Optimized Physicochemistry: Provides a favorable tPSA and cLogP profile for CNS and intracellular target programs, reducing ADME-related lead attrition. - Reliable Supply: Sourced as a high-purity (98%) building block, ensuring consistency across repeated screening and synthesis campaigns.

Profile: 3-(Difluoromethyl)-1-((4-fluoro-2-methylphenyl)sulfonyl)azetidine

3-(Difluoromethyl)-1-((4-fluoro-2-methylphenyl)sulfonyl)azetidine (CAS 2310155-00-9, molecular formula C11H12F3NO2S, molecular weight 279.28 g/mol) is a fully synthetic, 1,3-disubstituted azetidine derivative belonging to the sulfonamide class . The molecule features a strained four-membered azetidine ring bearing a difluoromethyl group at the 3-position and a 4-fluoro-2-methylphenylsulfonyl substituent at the 1-position . It is commercially available as a screening compound from multiple vendors and is primarily utilized as a building block in medicinal chemistry and chemical biology research .

Sulfonamide azetidine scaffold for SAR exploration

4-Fluoro-2-methylphenyl sulfonyl substitution with specific steric/electronic profile

Difluoromethyl group supporting metabolic stability and 19F NMR studies

Generic Substitution Risks in SAR

Within the 1-sulfonyl-3-(difluoromethyl)azetidine chemotype, even minor modifications to the aryl sulfonyl group or the azetidine 3-substituent can profoundly alter key drug-like properties such as lipophilicity, metabolic stability, and target binding, as demonstrated by the sensitivity of azetidine-based M4 PAMs to subtle steric and electronic variations [1]. The specific 4-fluoro-2-methylphenyl sulfonyl substitution pattern in this compound imparts a distinct combination of steric bulk and electron-withdrawing character that cannot be replicated by simple unsubstituted phenyl, 3-fluorophenyl, or 4-methoxybenzene sulfonyl analogs [2]. Consequently, generic substitution without matched-pair comparative data risks introducing significant deviations in potency, selectivity, or ADME parameters, undermining the reproducibility of screening campaigns and lead optimization efforts.

Replacing the 4-fluoro-2-methylphenyl sulfonyl with unsubstituted phenyl or 3-fluorophenyl may alter lipophilicity and target binding, introducing SAR discrepancies.

Pyridine-containing analogs (e.g., SC-40644638) differ in tPSA and hydrogen-bond capacity, potentially shifting permeability and solubility profiles.

Generic substitution without matched-pair data risks undermining screening reproducibility and lead optimization.

• [1] Wood MR, Sait E, Vinson PN, et al. Challenges in the development of an M4 PAM preclinical candidate: The discovery, SAR, and biological characterization of a series of azetidine-derived tertiary amides. Bioorg Med Chem Lett. 2017;27(23):5179-5184. doi:10.1016/j.bmcl.2017.10.053 View Source
• [2] Kuujia. Cas no 2309314-29-0 (3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine) and Cas no 2320378-71-8 (3-(difluoromethyl)-1-(3-methylbenzenesulfonyl)azetidine). Comparative structural data. View Source

Differentiation from Closest Structural Analogs

Lipophilicity vs Unsubstituted Phenylsulfonyl Analog

The computed lipophilicity (cLogP) of 3-(difluoromethyl)-1-((4-fluoro-2-methylphenyl)sulfonyl)azetidine is estimated to be approximately 2.4, based on the experimentally determined LogP of 2.24 for the structurally analogous 4-{1-[(4-fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl}pyridine . In contrast, the unsubstituted phenylsulfonyl congener 3-(difluoromethyl)-1-(phenylsulfonyl)azetidine (CAS not located, but represented by the core C10H11F2NO2S scaffold) is predicted to have a cLogP near 1.5. The approximately 0.9 log unit increase conferred by the 4-fluoro-2-methyl substitution indicates a meaningful enhancement in membrane permeability potential .

Lipophilicity vs Unsubstituted Phenyl

Class-level

Δ cLogP ≈ +0.9 units (estimated)

May support membrane permeability screening

Estimated; experimental data unavailable

Evidence Dimension	Lipophilicity (cLogP or experimental LogP)
Target Compound Data	cLogP ≈ 2.4 (inferred from experimental LogP of closely related analog SC-40644638: LogP = 2.24)
Comparator Or Baseline	Unsubstituted phenylsulfonyl analog (3-(difluoromethyl)-1-(phenylsulfonyl)azetidine); cLogP ≈ 1.5 (predicted)
Quantified Difference	Δ cLogP ≈ +0.9 units (target more lipophilic)
Conditions	Computational prediction based on fragment-based cLogP estimation; experimental verification not available in public domain

Why This Matters

Higher lipophilicity can translate to improved passive membrane permeability, a factor often critical in cell-based assay performance and oral bioavailability potential.

Steric and Electronic Differences vs 3-Fluoro Regioisomer

The target compound bears a 4-fluoro-2-methyl substitution pattern on the phenylsulfonyl group, whereas the commercially available regioisomer 3-(difluoromethyl)-1-((3-fluorophenyl)sulfonyl)azetidine (CAS not located, EvitaChem Catalog EVT-2569976) carries a single 3-fluoro substituent . The presence of both a fluorine at the para position and a methyl group at the ortho position introduces a steric clash absent in the 3-fluoro analog, which can restrict the rotational freedom of the sulfonamide bond and pre-organize the molecule into a bioactive conformation. Additionally, the Hammett σmeta value for a 3-fluoro group is approximately 0.34, while the combined electronic effect of 4-fluoro (σpara ≈ 0.06) plus 2-methyl (σortho ≈ -0.07) is substantially different, indicating that electronic properties relevant to sulfonamide hydrogen-bonding capacity will diverge between the two compounds [1].

Steric/Electronic vs 3-Fluoro Regioisomer

Class-level

Δ Es ≈ -0.78, Δ Σσ ≈ -0.35

Steric/electronic profile may affect target engagement

Based on Hammett/Taft parameters; no binding data

Evidence Dimension	Steric bulk (Taft Es) and electronic (Hammett σ) parameters of the aryl sulfonyl substituent
Target Compound Data	4-Fluoro-2-methylphenyl: Es (2-CH3) ≈ -1.24, Σσ ≈ -0.01 (mixed inductive and resonance effects)
Comparator Or Baseline	3-Fluorophenyl: Es (3-F) ≈ -0.46, σmeta ≈ 0.34
Quantified Difference	Δ Es ≈ -0.78 (target has greater steric bulk); Δ Σσ ≈ -0.35 (target is less electron-withdrawing overall)
Conditions	Standard Hammett/Taft parameter values from the literature; no experimental binding data available for either compound

Why This Matters

Regioisomeric impurities or mistaken procurement of the 3-fluoro analog instead of the 4-fluoro-2-methyl compound could lead to entirely different target engagement profiles in biochemical screens.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. (Standard reference for Hammett and Taft parameters). View Source

Hydrogen Bond Acceptors vs Pyridine-Substituted Analog

The commercially available analog 4-{1-[(4-fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl}pyridine (Hit2Lead SC-40644638) replaces the difluoromethyl group with a pyridine ring . The difluoromethyl group (CHF2) in the target compound is a weak hydrogen bond donor (HBD) capable of engaging in non-classical C–H···X interactions, whereas the pyridine nitrogen in SC-40644638 is a classical hydrogen bond acceptor (HBA). The topological polar surface area (tPSA) of SC-40644638 is 50.3 Ų ; the replacement of pyridine with CHF2 is predicted to reduce tPSA by approximately 10–15 Ų, potentially enhancing blood-brain barrier penetration if CNS applications are intended. Furthermore, the experimental aqueous solubility (LogSW) of SC-40644638 is -2.05 ; the target compound, lacking the pyridine nitrogen, is expected to exhibit lower aqueous solubility (estimated LogSW ≈ -2.8), which may affect assay compatibility.

H-Bond vs Pyridine Analog

Context-dependent

Δ tPSA ≈ -13 Ų, Δ LogSW ≈ -0.75

Lower tPSA and higher lipophilicity may favor CNS penetration

Cross-study comparable; require experimental validation

Evidence Dimension	Topological polar surface area (tPSA) and calculated aqueous solubility (LogSW)
Target Compound Data	tPSA ≈ 37 Ų (predicted); LogSW ≈ -2.8 (estimated)
Comparator Or Baseline	SC-40644638 (4-{1-[(4-fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl}pyridine): tPSA = 50.3 Ų (experimental), LogSW = -2.05 (experimental)
Quantified Difference	Δ tPSA ≈ -13 Ų (target lower); Δ LogSW ≈ -0.75 log units (target less soluble)
Conditions	tPSA and LogSW for SC-40644638 are experimentally determined by ChemBridge; target compound values are estimated based on fragment contributions

Why This Matters

The combination of lower tPSA and higher lipophilicity in the target compound suggests a different pharmacokinetic profile that may be advantageous for intracellular or CNS targets relative to the pyridine analog.

Recommended Application Scenarios

Fragment/DEL Screening with Ortho-Substituted Azetidine Sulfonamide

When a screening cascade demands a fragment-sized azetidine sulfonamide that contains both a metabolically stable difluoromethyl group and an ortho-methyl substituent on the sulfonyl aryl ring to enforce a specific conformational bias, the target compound serves as a preferred procurement choice over the 3-fluorophenyl or unsubstituted phenyl analogs, which lack the steric constraint and have different electronic profiles .

CNS-Penetrant Lead Optimization

For programs targeting intracellular or CNS receptors where a tPSA below 40 Ų and cLogP in the 2–3 range are desired parameters, this compound provides a more favorable calculated property profile than the pyridine-containing analog SC-40644638 (tPSA 50.3 Ų, LogP 2.24), based on inferred physicochemical data .

Chemical Probe with 19F NMR Reporter

The difluoromethyl group serves as both a metabolic stability enhancer and a 19F NMR spectroscopic probe. The target compound, by pairing CHF2 with a 4-fluoro-2-methylphenylsulfonyl group, provides two distinct fluorine environments for NMR monitoring of binding events or metabolic fate, a feature not available in non-fluorinated or mono-fluorinated analogs [1].

Application

Selection Property

Validation Focus

Fragment/DEL Screening

Ortho-methyl conformational bias

Verify steric constraint compared to 3-fluoro and unsubstituted phenyl

CNS Lead Optimization

Predicted lower tPSA and higher lipophilicity

Validate tPSA and cLogP differences from pyridine analog

19F NMR Probe Development

Two distinct 19F NMR environments

Assess 19F NMR as binding/metabolism probe

• [1] Kuujia. Cas no 2309314-29-0: 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine. Describes the value of the difluoromethyl moiety for metabolic stability and lipophilicity modulation. View Source